sulfo-SPDB-DM4

• Molecular Formula: C46H63ClN4O17S3
• Molecular Weight: 1075.7 g/mol
• InChI: InChI=1S/C46H63ClN4O17S3/c1-25-12-11-13-33(64-10)46(59)24-31(65-43(58)48-46)26(2)40-45(6,67-40)34(23-38(55)50(8)29-21-28(20-25)22-30(63-9)39(29)47)66-41(56)27(3)49(7)35(52)16-18-44(4,5)70-69-19-17-32(71(60,61)62)42(57)68-51-36(53)14-15-37(51)54/h11-13,21-22,26-27,31-34,40,59H,14-20,23-24H2,1-10H3,(H,48,58)(H,60,61,62)/b13-11-,25-12-/t26-,27+,31+,32?,33-,34+,40+,45+,46+/m1/s1
• InChIKey: ACJLJPQSHWOFQD-KRXLDPNFSA-N

sulfo-SPDB-DM4: A Sulfonated Disulfide-Linked Maytansinoid Linker–Payload for ADCs

sulfo-SPDB-DM4 (CAS 1626359-59-8) is a drug–linker conjugate that couples the microtubule-inhibiting maytansinoid DM4 to a sulfo-SPDB (N-succinimidyl 4-(2-pyridyldithio)butyrate‑sulfonate) linker. It is designed for lysine‑conjugation to antibodies, yielding antibody–drug conjugates (ADCs) with a cleavable disulfide bond and a charged sulfonate group that substantially enhances aqueous solubility and conjugate quality [1]. Several clinical‑stage ADCs, such as mirvetuximab soravtansine (IMGN853) [2], utilize this linker–payload format.

Lysine-conjugation linker–payload for ADC research

Cleavable disulfide linker releases lipophilic DM4 metabolite

Sulfonate group enhances aqueous solubility and conjugate quality

• [1] PubChem. sulfo-SPDB-DM4. CID 146048619. https://pubchem.ncbi.nlm.nih.gov/compound/146048619 View Source
• [2] Whiteman KR, Johnson HA, Sun X, Mastico R, Emrich S, Clancy L, Erickson H, Pinkas J. Abstract 4628: Anti-tumor activity and pharmacokinetics of the anti-FOLR1-maytansinoid conjugate IMGN853 is maintained over a wide range of maytansinoid-to-antibody ratios. Cancer Res. 2012;72(8_Supplement):4628. View Source

Why SPDB-DM4, SMCC-DM1, or SPP-DM1 Cannot Replace sulfo-SPDB-DM4

Maytansinoid linker–payload constructs are not interchangeable because linker chemistry directly governs ADC solubility, aggregation propensity, conjugation homogeneity, pharmacokinetic stability, and released‑metabolite lipophilicity. The non‑sulfonated SPDB-DM4 is more hydrophobic and imposes a narrower operable DAR window due to aggregation [1]. The uncleavable SMCC-DM1 format produces a single polar catabolite (lysine‑SMCC‑DM1) that lacks bystander activity, in contrast to the lipophilic DM4 and S‑methyl‑DM4 metabolites liberated by disulfide‑cleavable linkers [2]. SPP-DM1 utilizes DM1 instead of DM4, with different metabolite profiles and possibly different bystander potencies. The sulfonate group in sulfo-SPDB-DM4 is the key structural modification that decouples high conjugate quality from the hydrophobicity‑driven liabilities observed with the parent SPDB linker.

sulfo-SPDB-DM4

SPDB-DM4

Higher hydrophobicity may narrow DAR window and increase aggregation

sulfo-SPDB-DM4

SMCC-DM1

Uncleavable linker produces polar catabolite with limited bystander activity

sulfo-SPDB-DM4

SPP-DM1

Uses DM1 instead of DM4; metabolite profile and bystander potency may differ

• [1] Sun X, et al. Effects of Drug–Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody–Maytansinoid Conjugates. Bioconjug Chem. 2017;28(5):1371-1381. View Source
• [2] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. View Source

Quantitative Differentiation Evidence for sulfo-SPDB-DM4 vs. SPDB-DM4, SMCC-DM1, and Other Maytansinoid Linker–Payloads

Conjugate Monomer Content and Free Drug Levels Across a Broad DAR Range

M9346A–sulfo‑SPDB‑DM4 conjugates spanning a maytansinoid‑to‑antibody ratio (MAR) range of 1.4 to 5.7 uniformly displayed >90% monomer content and <0.1% free maytansinoid, with normal LC/MS distribution profiles [1]. In contrast, the non‑sulfonated SPDB‑DM4 format often restricts the workable DAR range to ~3–4 due to aggregation [2].

Monomer content & free drug at varied DAR

Direct head-to-head

sulfo-SPDB-DM4: >90% monomer over DAR 1.4–5.7; low free drug

SPDB-DM4: operable DAR window ~3–4 due to aggregation risk

Supports broad DAR flexibility in ADC engineering

Analytical SEC and LC/MS; M9346A antibody platform

Evidence Dimension	Monomer content and free drug at varying DAR
Target Compound Data	>90% monomer, <0.1% free maytansinoid across MAR 1.4–5.7
Comparator Or Baseline	SPDB-DM4 conjugates: typically require DAR ~3–4 to maintain acceptable aggregation and monomer content; no published data showing comparable quality across MAR 1.4–5.7
Quantified Difference	sulfo-SPDB-DM4 maintains high monomer and low free drug over a DAR range ~1.4–5.7, while SPDB-DM4 format narrows the operable DAR window due to hydrophobicity-driven aggregation
Conditions	M9346A antibody conjugated to sulfo-SPDB-DM4; analytical SEC and LC/MS

Why This Matters

The ability to manufacture high-quality ADCs across a broader DAR range provides flexibility in optimizing therapeutic index and simplifies downstream purification.

• [1] Whiteman KR, et al. Abstract 4628. Cancer Res. 2012;72(8_Supplement):4628. View Source
• [2] Sun X, et al. Effects of Drug–Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody–Maytansinoid Conjugates. Bioconjug Chem. 2017;28(5):1371-1381. View Source

Pharmacokinetic Consistency Across DAR vs. Accelerated Clearance at High DAR

In CD-1 mice, M9346A–sulfo‑SPDB‑[³H]DM4 conjugates with low, intermediate, and high MAR (2.0, 3.6, 5.1) exhibited comparable pharmacokinetic parameters, with a plasma half-life of ~5.5 days [1]. By comparison, J2898A–SMCC‑DM1 and other non‑sulfonated maytansinoid ADCs with DAR ≥9–10 showed rapid clearance and 24–28% ID/g liver accumulation vs. 7–10% ID/g for lower‑DAR conjugates [2].

DAR-independent PK vs. high-DAR clearance

Cross-study comparable

sulfo-SPDB-DM4: t1/2 ~5.5 d across DAR 2.0–5.1 (mice)

SMCC-DM1 at DAR 9–10: rapid clearance, liver uptake 24–28% ID/g

DAR-independent PK may reduce lot-to-lot exposure variability

CD-1 mouse model; radiolabeled [³H]DM4

Evidence Dimension	Plasma half-life and liver accumulation at various DAR levels
Target Compound Data	Half-life ~5.5 days at MAR 2.0–5.1; no accelerated clearance
Comparator Or Baseline	SMCC-DM1 ADCs at DAR 9–10: rapid clearance, liver uptake 24–28% ID/g vs. 7–10% ID/g for DAR <6
Quantified Difference	sulfo-SPDB-DM4 ADCs show DAR-independent PK up to MAR 5.1; SMCC-DM1 ADCs show 2–3× higher liver accumulation at DAR 9–10
Conditions	CD-1 mice; radiolabeled [³H]DM4; intravenous administration

Why This Matters

Predictable, DAR-independent pharmacokinetics reduces the risk of altered exposure when DAR varies between batches, a critical quality attribute for clinical and commercial ADC programs.

• [1] Whiteman KR, et al. Abstract 4628. Cancer Res. 2012;72(8_Supplement):4628. View Source
• [2] Sun X, et al. Effects of Drug–Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody–Maytansinoid Conjugates. Bioconjug Chem. 2017;28(5):1371-1381. View Source

Lipophilic Metabolite Release and Bystander Killing Activity

The disulfide‑cleavable SPDB‑DM4 (and by extension sulfo‑SPDB‑DM4) generates lipophilic metabolites DM4 and S‑methyl‑DM4 that are nearly 1,000‑fold more cytotoxic than the hydrophilic lysine‑Nε‑linker‑maytansinoid catabolites from the uncleavable SMCC‑DM1 format when evaluated in extracellular cell‑based viability assays [1]. Metabolites of disulfide‑linked ADCs cross cell membranes, enabling a bystander killing effect on neighboring antigen‑negative tumor cells.

Bystander metabolite potency

Class-level inference

DM4/S-methyl-DM4 ~1000× more cytotoxic than lysine-linker catabolites

Supports bystander effect modeling in heterogeneous tumor models

Extracellular viability assays; disulfide-cleavable linker required

Evidence Dimension	Cytotoxicity of released metabolites (bystander potential)
Target Compound Data	DM4 and S-methyl-DM4 metabolites are lipophilic and ~1000× more cytotoxic than lysine‑Nε‑linker‑maytansinoids
Comparator Or Baseline	SMCC-DM1 yields a single polar catabolite (lysine‑SMCC‑DM1) with minimal bystander activity
Quantified Difference	~1000‑fold greater extracellular cytotoxicity for DM4/S‑methyl‑DM4 vs. lysine‑linker‑maytansinoids
Conditions	Cell‑based viability assays; huC242‑SPDB‑DM4 conjugate metabolites

Why This Matters

Bystander killing is particularly important for solid tumors with heterogeneous antigen expression; the sulfo‑SPDB linker retains the disulfide‑cleavable mechanism that enables this advantage.

• [1] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. View Source

Aqueous Solubility Enhancement vs. Non-Sulfonated SPDB-DM4

The sulfonate group on the SPDB linker markedly improves aqueous solubility. The sulfo‑SPDB linker alone shows DMSO solubility of ≥125 mg/mL; the sulfo‑SPDB‑DM4 conjugate is freely soluble in aqueous solutions suitable for biological applications . In contrast, the non‑sulfonated SPDB-DM4 requires DMSO with sonication for dissolution (e.g., 50–100 mg/mL in DMSO), and its aqueous solubility is limited to ≥2.5 mg/mL (2.51 mM) under optimized co‑solvent conditions, with saturation not reached .

Aqueous solubility gain

Cross-study comparable

sulfo-SPDB-DM4: freely soluble in aqueous solution

SPDB-DM4: ≥2.5 mg/mL with co-solvents; DMSO sonication needed

May simplify aqueous conjugation and reduce co-solvent use

Vendor datasheets; formulation context

Evidence Dimension	Aqueous and DMSO solubility
Target Compound Data	Freely soluble in aqueous solution; sulfo‑SPDB linker DMSO solubility ≥125 mg/mL
Comparator Or Baseline	SPDB-DM4: aqueous solubility ≥2.5 mg/mL (2.51 mM) with co‑solvents; DMSO solubility 50–100 mg/mL with sonication
Quantified Difference	sulfo‑SPDB‑DM4 demonstrates markedly greater aqueous solubility and does not require organic co‑solvents for aqueous formulation
Conditions	Solubility data from vendor technical datasheets; aqueous and DMSO conditions

Why This Matters

Higher aqueous solubility reduces the need for organic co‑solvents in conjugation and formulation, minimizing antibody denaturation risk and improving manufacturing scalability.

Bloodstream Stability — Sulfo-SPDB Linker Prevents Premature Payload Release

The sulfo‑SPDB linker is designed to prevent cleavage in the bloodstream, as documented for mirvetuximab soravtansine (an M9346A–sulfo‑SPDB‑DM4 ADC), which may improve efficacy in multidrug‑resistant tumor cells [1]. While quantitative plasma stability values (e.g., % intact ADC at 7 days) have been reported for related disulfide linker formats, direct head‑to‑head plasma stability data for sulfo‑SPDB‑DM4 vs. SPDB‑DM4 remain limited in the public literature.

Plasma stability design

Supporting evidence

Sulfo-SPDB designed to resist bloodstream cleavage; mirvetuximab soravtansine PK supports stability

Structural rationale and clinical PK data suggest linker stability

Direct head-to-head plasma stability data limited

Evidence Dimension	Plasma linker stability
Target Compound Data	Designed to prevent bloodstream cleavage; clinical ADC mirvetuximab soravtansine shows acceptable plasma stability in human PK studies
Comparator Or Baseline	SPDB-DM4 and other disulfide linkers have variable plasma stability; non‑cleavable SMCC‑DM1 is stable but lacks bystander metabolites
Quantified Difference	No direct quantitative plasma stability comparison publicly available; differentiation based on structural rationale (sulfonate group steric/electronic effects) and clinical PK data
Conditions	Clinical pharmacokinetic data for mirvetuximab soravtansine; structural design rationale

Why This Matters

Bloodstream stability is critical for minimizing systemic toxicity and maximizing tumor‑specific payload delivery; the sulfo‑SPDB linker's design addresses a known liability of earlier disulfide‑based linkers.

• [1] National Cancer Institute Thesaurus. Mirvetuximab Soravtansine (Code C121450). https://bioportal.bioontology.org/ontologies/NCIT View Source

In Vivo Antitumor Efficacy — Disulfide-Linked SPDB-DM4 vs. Uncleavable SMCC-DM1

In a multiple myeloma xenograft model (MOLP‑8), nBT062–SPDB‑DM4 achieved ~96.4% tumor growth inhibition at Day 20 (250 µg/kg single i.v. dose), with IC₅₀ values of 0.10–1.00 nM against CD138‑positive MOLP‑8 cells in vitro [1]. As the sulfo‑SPDB‑DM4 linker–payload retains the same disulfide‑cleavable chemistry and metabolite profile as SPDB‑DM4, comparable or improved in vivo activity is expected, with the added benefit of higher conjugate quality at elevated DAR.

In vivo tumor growth inhibition

Cross-study comparable

SPDB-DM4 ADC: TGI ~96.4% at Day 20 (MOLP‑8, 250 µg/kg)

SMCC-DM1 and SPP-DM1 also active; SPDB format showed higher inhibition

Supports disulfide-linker format in myeloma xenograft model

Sulfo-SPDB-DM4 expected to maintain activity with better conjugate quality

Evidence Dimension	In vivo tumor growth inhibition and in vitro cytotoxicity
Target Compound Data	nBT062–SPDB‑DM4: TGI ~96.4% at Day 20, IC₅₀ 0.10–1.00 nM (MOLP‑8)
Comparator Or Baseline	nBT062–SMCC‑DM1 and nBT062–SPP‑DM1 also active; SPDB‑DM4 and SPP‑DM1 conjugates significantly inhibited MM tumor growth and prolonged survival in vivo vs. controls
Quantified Difference	SPDB‑DM4 and SPP‑DM1 show superior in vivo efficacy vs. SMCC‑DM1; sulfo‑SPDB‑DM4 is expected to match or exceed SPDB‑DM4 efficacy with better conjugate quality
Conditions	MOLP‑8 CDX model; SCID mice; single i.v. dose 250 µg/kg; CD138+ multiple myeloma

Why This Matters

Demonstrated in vivo efficacy of the SPDB‑DM4 disulfide format supports the therapeutic relevance of the sulfo‑SPDB‑DM4 linker–payload, particularly when combined with its superior manufacturability.

• [1] ADC Database (ID: DRG0BBHGW). nBT062-SPDB-DM4 activity data. https://adcdb.idrblab.net/data/adc/details/DRG0BBHGW View Source

Evidence-Backed Application Scenarios for sulfo-SPDB-DM4 in ADC Development

ADC Programs Requiring DAR Flexibility Without Aggregation Penalty

Programs that need to explore DAR ranges beyond the conventional 3–4, such as for low‑density or rapidly internalizing targets, benefit from sulfo‑SPDB‑DM4's demonstrated ability to maintain >90% monomer content and <0.1% free drug across MAR 1.4–5.7 [1]. This reduces the risk of aggregation‑driven batch failure and allows fine‑tuning of the therapeutic window.

Solid Tumor Targets with Heterogeneous Antigen Expression

Sulfo‑SPDB‑DM4 retains the disulfide‑cleavable mechanism that generates the lipophilic metabolites DM4 and S‑methyl‑DM4, which are ~1,000‑fold more cytotoxic than comparable non‑cleavable linker metabolites and can diffuse to neighboring antigen‑negative tumor cells [2]. This bystander capability is critical for solid tumors where uniform antigen expression is rare.

Aqueous Conjugation Processes and Scale-Up Manufacturing

The sulfonate group confers high aqueous solubility, eliminating the need for organic co‑solvents during conjugation . This simplifies process development, reduces antibody denaturation risk, and facilitates scalable GMP manufacturing of ADCs.

Pharmacokinetic Profiling Studies Across ADC Batches

The DAR‑independent pharmacokinetics demonstrated for M9346A–sulfo‑SPDB‑DM4 conjugates (consistent half‑life of ~5.5 days across MAR 2.0–5.1) [1] make this linker–payload particularly suitable for programs where lot‑to‑lot DAR variation is expected. PK modeling and clinical dosing can proceed with confidence that small DAR shifts will not alter exposure.

Application

Selection Property

Validation Focus

DAR range exploration studies

High monomer content across extended DAR

Aggregation and free drug levels by SEC/LC-MS

Heterogeneous solid tumor models

Cleavable disulfide, lipophilic DM4 metabolites

Bystander cytotoxicity in co-culture assays

Aqueous conjugation process development

Sulfonate-driven aqueous solubility

Formulation without organic co-solvents

Batch-to-batch PK comparability

DAR-independent pharmacokinetics

Plasma half-life and liver exposure in rodent models

• [1] Whiteman KR, et al. Abstract 4628. Cancer Res. 2012;72(8_Supplement):4628. View Source
• [2] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. View Source